1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide

• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 1-benzyl-N-[2-(methanesulfonamido)ethyl]indole-2-carboxamide
• InChI: InChI=1S/C19H21N3O3S/c1-26(24,25)21-12-11-20-19(23)18-13-16-9-5-6-10-17(16)22(18)14-15-7-3-2-4-8-15/h2-10,13,21H,11-12,14H2,1H3,(H,20,23)
• InChI Key: GQPRUZYZKOBNII-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCNC(=O)C1=CC2=CC=CC=C2N1CC3=CC=CC=C3

Description

1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide is a synthetic compound belonging to the indole family. Indole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry for their potential therapeutic applications .

Preparation Methods

The synthesis of 1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide typically involves multiple steps. One common method includes the Fischer indole synthesis, where an aryl hydrazine reacts with a ketone or aldehyde under acidic conditions to form the indole core .

Chemical Reactions Analysis

1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases, such as cancer and viral infections.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide involves its interaction with specific molecular targets. The indole ring can bind to various receptors and enzymes, modulating their activity. This interaction can lead to the inhibition of certain pathways, such as those involved in cell proliferation or inflammation .

Comparison with Similar Compounds

1-benzyl-N-{2-[(methylsulfonyl)amino]ethyl}-1H-indole-2-carboxamide is unique due to its specific substitution pattern on the indole ring. Similar compounds include:

Indole-3-acetic acid: A plant hormone with different biological activities.

Indole-2-carboxylic acid: Another indole derivative with distinct chemical properties.

1-benzyl-1H-indole-2-carboxamide: Lacks the N-{2-[(methylsulfonyl)amino]ethyl} group, resulting in different biological activities.

This compound’s unique structure allows it to interact with specific molecular targets, making it a valuable compound for scientific research and potential therapeutic applications.